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Compound of Interest

Compound Name: N-(pyridin-2-ylmethyl)urea

CAS No.: 36226-31-0

Cat. No.: B2587702

Get Quote

Introduction and Pharmacological Significance
N-(pyridin-2-ylmethyl)urea (also known as 1-(pyridin-2-ylmethyl)urea or 2-picolylurea) is a

highly versatile mono-substituted urea derivative. It serves as a critical structural motif in the

development of 1[1], ataxia-telangiectasia mutated (ATM) kinase inhibitors, and2[2]. The

pyridine nitrogen offers hydrogen-bond accepting capabilities and metal-chelating properties,

while the urea linkage acts as a rigid, dual hydrogen-bond donor/acceptor, making this

molecule an ideal pharmacophore and building block in advanced materials science.

Mechanistic Principles of Synthesis
The most robust, scalable, and environmentally benign method for synthesizing mono-

substituted ureas from primary amines is the adaptation of the 3[3]. This approach utilizes the

reaction between an amine—in this case, pyridin-2-ylmethanamine (2-picolylamine)—and an

alkali metal cyanate (e.g., potassium cyanate, KOCN) in an aqueous acidic medium.
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Aqueous HCl Medium: The addition of hydrochloric acid serves a dual purpose. First, it

protonates the highly nucleophilic primary amine to form a water-soluble ammonium salt,

preventing premature oxidative degradation or side reactions. Second, it reacts with KOCN

to generate isocyanic acid (HNCO) in situ.

Temperature Control (70 °C): While isocyanic acid is generated at room temperature, the

nucleophilic attack by the small equilibrium concentration of the free amine onto the

electrophilic carbon of HNCO requires thermal activation. Heating drives the reaction

forward, facilitating the isomerization into the stable urea derivative[3].

Avoidance of Phosgene/Isocyanates: Traditional urea syntheses often rely on highly toxic

phosgene or moisture-sensitive isocyanates (e.g., trimethylsilyl isocyanate). The KOCN route

eliminates these hazards, providing a self-contained, bench-stable protocol.
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Fig 1: Logical workflow for the aqueous Wöhler-type synthesis of N-(pyridin-2-ylmethyl)urea.

Experimental Protocol: A Self-Validating System
The following protocol outlines the gram-scale synthesis of N-(pyridin-2-ylmethyl)urea. Each

step is designed with built-in validation checkpoints to ensure reaction integrity.

Materials Required
Pyridin-2-ylmethanamine (2-Picolylamine): 10.0 mmol (1.08 g)

Potassium Cyanate (KOCN): 12.0 mmol (0.97 g)

1M Hydrochloric Acid (HCl): 10.0 mL

Deionized Water: 10.0 mL
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Step-by-Step Methodology
Amine Salt Formation: Suspend pyridin-2-ylmethanamine (1.08 g) in 10.0 mL of deionized

water in a 50 mL round-bottom flask equipped with a magnetic stir bar. Slowly add 10.0 mL

of 1M HCl dropwise.

Validation Checkpoint: The solution must become completely transparent. Verify the pH is

between 3.0 and 4.0 using pH paper. A higher pH indicates incomplete protonation, which

will lead to unreacted amine.

Cyanate Addition: Cool the flask to 0 °C in an ice bath. Add potassium cyanate (0.97 g)

portion-wise over 10 minutes to prevent rapid off-gassing.

Validation Checkpoint: Gentle effervescence (evolution of trace CO₂ from cyanate

hydrolysis) may be observed. The solution should remain clear.

Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 70 °C using

an oil bath. Maintain vigorous stirring for 4 to 6 hours.

Validation Checkpoint: As the reaction progresses, the product (which is less soluble in

water than the starting salts) may begin to form a fine suspension.

Isolation by Crystallization: Remove the flask from the heat source and allow it to cool to

room temperature, then transfer to an ice bath (0–5 °C) for 2 hours to maximize precipitation.

Validation Checkpoint: A white crystalline precipitate should form. If precipitation is poor,

the pH can be carefully adjusted to ~7.0 using 0.1M NaOH to ensure the pyridine ring is

fully deprotonated, drastically reducing aqueous solubility.

Filtration and Purification: Filter the precipitate under vacuum using a Büchner funnel. Wash

the filter cake with ice-cold water (2 × 5 mL) to remove residual KCl and unreacted KOCN.

Recrystallize the crude product from a minimal amount of hot ethanol/water (1:1 v/v). Dry

under high vacuum at 40 °C overnight.
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To ensure the trustworthiness of the synthesized compound, rigorous analytical

characterization must be performed. The expected spectroscopic data for N-(pyridin-2-
ylmethyl)urea is summarized below, derived from established literature on 1[1].
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Fig 2: Self-validating characterization workflow for synthesized N-(pyridin-2-ylmethyl)urea.

Quantitative Data Summary
The following table outlines the expected analytical signals used to validate the structural

integrity of the synthesized molecule[1].
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Analytical Method Parameter / Signal
Expected Value /
Assignment

Causality /
Structural
Implication

¹H NMR (DMSO-d₆)
Pyridine Protons (Ar-

H)

δ 8.48 – 7.12 ppm (m,

4H)

Confirms the intact

pyridine ring. The

downfield shift at

~8.48 ppm

corresponds to the

proton adjacent to the

pyridine nitrogen.

Urea NH (Secondary) δ ~6.45 ppm (t, 1H)

Validates the

formation of the urea

linkage. Triplet

splitting is due to

coupling with the

adjacent CH₂ group.

Urea NH₂ (Primary) δ ~5.60 ppm (s, 2H)

Confirms the terminal

primary amine of the

mono-substituted

urea.

Methylene (CH₂)
δ 4.34 – 4.22 ppm (d,

2H)

Confirms the linker

between the pyridine

ring and the urea

nitrogen.

¹³C NMR (DMSO-d₆) Carbonyl (C=O) δ ~159.4 ppm
Definitive proof of the

urea carbonyl carbon.

Aliphatic Carbon δ ~44.5 ppm
Corresponds to the

methylene bridge.

FTIR (ATR) N-H Stretch ~3313 cm⁻¹

Confirms the

presence of the urea

N-H bonds.

C=O Stretch (Amide I) ~1620 cm⁻¹ Strong peak indicating

the urea carbonyl
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group.

N-H Bend (Amide II) ~1567 cm⁻¹

Secondary

confirmation of the

urea functional group.

ESI-MS [M+H]⁺ Ion m/z 152.1

Confirms the exact

molecular weight of

the target compound

(Exact Mass: 151.07).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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